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Compound of Interest

Compound Name: (S)-(-)-2-Methyl-1,4-butanediol

CAS No.: 70423-38-0

Cat. No.: B036004

Get Quote

Section 1: Core Properties and Significance
(S)-(-)-2-Methyl-1,4-butanediol is a chiral diol recognized for its utility as a versatile building

block in asymmetric synthesis.[1] Its structure, which includes a stereocenter at the C2 position

and two hydroxyl groups, makes it a valuable synthon for constructing complex,

stereochemically defined molecules, particularly active pharmaceutical ingredients (APIs).[1] In

pharmaceutical development, the use of single-enantiomer drugs is often mandated by

regulatory bodies like the U.S. Food and Drug Administration (FDA) to maximize therapeutic

efficacy and minimize potential adverse effects stemming from the inactive or less active

enantiomer.[1][2][3] The bifunctional nature of (S)-(-)-2-Methyl-1,4-butanediol provides

multiple reaction pathways for chemists to introduce chirality and build molecular complexity.

The fundamental properties of this compound are summarized below.
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Property Value Source

Molecular Weight 104.15 g/mol [1]

Molecular Formula C₅H₁₂O₂ [1]

CAS Number 70423-38-0 PubChem CID: 10866273

Appearance Viscous Liquid [1]

Density 0.992 g/mL at 20 °C Sigma-Aldrich

IUPAC Name (2S)-2-methylbutane-1,4-diol PubChem CID: 10866273

SMILES CCO PubChem CID: 10866273

Section 2: Enantioselective Synthesis from Bio-
Derived Precursors
The synthesis of enantiomerically pure (S)-(-)-2-Methyl-1,4-butanediol is paramount for its

application in the pharmaceutical industry.[1] A robust and increasingly utilized strategy involves

the catalytic hydrogenation of itaconic acid, a bio-derived dicarboxylic acid.[4] This approach is

favored for its alignment with green chemistry principles, starting from a renewable feedstock.

The causality behind this choice of pathway is twofold: first, itaconic acid provides the correct

carbon skeleton, and second, asymmetric hydrogenation techniques can be employed to

selectively produce the desired (S)-enantiomer. The reaction proceeds via the reduction of both

the carbon-carbon double bond and the two carboxylic acid groups.

Experimental Protocol: Asymmetric Hydrogenation of
Itaconic Acid
This protocol describes a representative lab-scale synthesis. The choice of a bimetallic

catalyst, such as Ruthenium-Rhenium on a carbon support (Ru-Re/C), is critical as it has been

shown to be effective for the hydrogenation of dicarboxylic acids to diols.[1]

Materials:

Itaconic Acid (≥99%)
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Deionized Water

Hydrogen (UHP Grade)

5% Ru-Re/C catalyst

High-pressure batch reactor with stirrer, gas lines, and temperature/pressure controls

Procedure:

Reactor Charging: Charge the high-pressure reactor with a 10% aqueous solution of itaconic

acid and the Ru-Re/C catalyst (catalyst loading of 1-5% w/w relative to itaconic acid).

Inerting: Seal the reactor and purge the system multiple times with nitrogen followed by

hydrogen to remove all oxygen.

Pressurization & Heating: Pressurize the reactor with hydrogen to an initial pressure of 40-60

bar. Begin stirring and heat the reactor to 120-160°C. The precise temperature and pressure

are critical parameters that must be optimized to maximize yield and selectivity while

minimizing side reactions.

Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake from

the gas reservoir. The reaction is typically complete within 4-8 hours.

Cooling & Depressurization: Once hydrogen uptake ceases, cool the reactor to room

temperature and carefully vent the excess hydrogen pressure.

Product Isolation: Open the reactor, and filter the reaction mixture to recover the

heterogeneous catalyst. The resulting aqueous solution contains the crude (S)-(-)-2-Methyl-
1,4-butanediol.

Purification: Concentrate the filtrate using a rotary evaporator to remove water. The crude

product, a viscous liquid, can be further purified by vacuum distillation to yield the final high-

purity diol.[1]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b036004/docs#s-2-methyl-1-4-butanediol-a-technical-
guide-for-advanced-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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